3,3-Dimethylpentanedioate;hydron
3,3-Dimethylpentanedioate;hydron
3,3-dimethylglutaric acid is an alpha,omega-dicarboxylic acid that is glutaric acid substituted by two methyl groups at the C-3 position. It has a role as a metabolite. It derives from a glutaric acid.
3, 3-Dimethyl-glutaric acid, also known as 3, 3-dimethylpentanedioate or b, b-dimethylglutarate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3, 3-Dimethyl-glutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3, 3-Dimethyl-glutaric acid has been primarily detected in urine. Within the cell, 3, 3-dimethyl-glutaric acid is primarily located in the cytoplasm and adiposome. 3, 3-Dimethyl-glutaric acid can be biosynthesized from glutaric acid.
3, 3-Dimethyl-glutaric acid, also known as 3, 3-dimethylpentanedioate or b, b-dimethylglutarate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3, 3-Dimethyl-glutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3, 3-Dimethyl-glutaric acid has been primarily detected in urine. Within the cell, 3, 3-dimethyl-glutaric acid is primarily located in the cytoplasm and adiposome. 3, 3-Dimethyl-glutaric acid can be biosynthesized from glutaric acid.
Brand Name:
Vulcanchem
CAS No.:
4839-46-7
VCID:
VC0110500
InChI:
InChI=1S/C7H12O4/c1-7(2,3-5(8)9)4-6(10)11/h3-4H2,1-2H3,(H,8,9)(H,10,11)
SMILES:
[H+].[H+].CC(C)(CC(=O)[O-])CC(=O)[O-]
Molecular Formula:
C7H12O4
Molecular Weight:
160.17 g/mol
3,3-Dimethylpentanedioate;hydron
CAS No.: 4839-46-7
Reference Standards
VCID: VC0110500
Molecular Formula: C7H12O4
Molecular Weight: 160.17 g/mol
| CAS No. | 4839-46-7 |
|---|---|
| Product Name | 3,3-Dimethylpentanedioate;hydron |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 160.17 g/mol |
| IUPAC Name | 3,3-dimethylpentanedioate;hydron |
| Standard InChI | InChI=1S/C7H12O4/c1-7(2,3-5(8)9)4-6(10)11/h3-4H2,1-2H3,(H,8,9)(H,10,11) |
| Standard InChIKey | DUHQIGLHYXLKAE-UHFFFAOYSA-N |
| SMILES | [H+].[H+].CC(C)(CC(=O)[O-])CC(=O)[O-] |
| Canonical SMILES | [H+].[H+].CC(C)(CC(=O)[O-])CC(=O)[O-] |
| Melting Point | 103.5 °C 103.5°C |
| Physical Description | Solid |
| Description | 3,3-dimethylglutaric acid is an alpha,omega-dicarboxylic acid that is glutaric acid substituted by two methyl groups at the C-3 position. It has a role as a metabolite. It derives from a glutaric acid. 3, 3-Dimethyl-glutaric acid, also known as 3, 3-dimethylpentanedioate or b, b-dimethylglutarate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3, 3-Dimethyl-glutaric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3, 3-Dimethyl-glutaric acid has been primarily detected in urine. Within the cell, 3, 3-dimethyl-glutaric acid is primarily located in the cytoplasm and adiposome. 3, 3-Dimethyl-glutaric acid can be biosynthesized from glutaric acid. |
| Synonyms | 3,3-Dimethyl-pentanedioic Acid; β,β-Dimethyl-glutaric Acid; 3,3-Dimethylpentanedioic Acid; NSC 14987; NSC 49114; β,β-Dimethylglutaric Acid;_x000B_ |
| PubChem Compound | 20473996 |
| Last Modified | Nov 11 2021 |
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